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Introduction

Ensorb®, a trade name for expanded perlite, is a lightweight granular material derived from the
heating of perlite ore, a naturally occurring amorphous volcanic glass. Its composition is
primarily sodium potassium aluminum silicate.[1][2] Due to its high porosity, low density, and
chemical inertness, Ensorb® is utilized in various industrial applications, including as an
absorbent and filter aid. In the pharmaceutical industry, materials with these properties are of
interest as potential excipients, such as glidants or carriers for liquid actives. A thorough
understanding of the temperature and chemical stability of Ensorb® is crucial for its
consideration and application in drug development and manufacturing, ensuring the safety,
efficacy, and shelf-life of the final pharmaceutical product.

This technical guide provides an in-depth analysis of the temperature and chemical stability of
Ensorb® (expanded perlite), presenting quantitative data, detailed experimental protocols, and
workflow diagrams to support its evaluation for pharmaceutical applications.

Temperature Stability

Expanded perlite exhibits high thermal stability, making it suitable for processes that involve
elevated temperatures, such as drying and certain manufacturing steps. It is non-combustible
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and maintains its structural integrity over a wide temperature range.

Summary of Thermal Properties

The key thermal properties of expanded perlite are summarized in the table below.

Property Value Reference
Melting Point 1260 - 1343 °C [2]
Softening Point 871-1093 °C [2]
Maximum Use Temperature ~900 °C [3]
Combustibility Non-combustible

Thermal Conductivity See Table 2.2

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential
techniques to quantify the thermal stability of materials. TGA measures the change in mass of a
sample as a function of temperature, while DSC measures the heat flow into or out of a sample
as it is heated or cooled.
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Temperature Range

°C) Mass Loss (%) Observation Reference

) Loss of adsorbed
Ambient - 200 ~1.4 ] [4]
moisture

Gradual loss of
200 - 500 ~0.3 [4]
structural water

> 500 Negligible High thermal stability [4]

DSC Events

Attributed to glass
) compression and
~250 Exothermic Peak ) [4]
internal surface area

diminution

A simultaneous TGA-DSC analysis of expanded perlite can be conducted to evaluate its
thermal stability.

Objective: To determine the temperature-dependent mass loss and thermal events of expanded
perlite.

Apparatus:

¢ Simultaneous Thermal Analyzer (TGA-DSC)
e Analytical balance

e Alumina or platinum crucibles

Procedure:

o Calibrate the TGA-DSC instrument for temperature and mass according to the
manufacturer's instructions.

o Weigh approximately 10-15 mg of the expanded perlite sample into a tared TGA crucible.
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¢ Place the crucible in the TGA furnace.

e Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min for at
least 30 minutes to ensure an inert atmosphere.

¢ Heat the sample from ambient temperature to 1000 °C at a constant heating rate of 10
°C/min.

e Record the mass loss (TGA) and differential heat flow (DSC) as a function of temperature.

e Analyze the resulting TGA and DSC curves to identify thermal events such as moisture loss,
decomposition, and phase transitions.

Sample Preparation Instrumental Analysis Data Acquisition & Analysis
Weigh 10-15 mg of Place sample in Load crucible Purge with N2 Heat to 1000°C Record mass loss (TGA)
[ expanded perlite TGA crucible into TGA-DSC (50-100 mL/min) at 10°C/min and heat flow (DSC) Analyze thermal events

Click to download full resolution via product page

Caption: Workflow for TGA-DSC analysis of expanded perlite.

Chemical Stability

Expanded perlite is generally considered chemically inert and resistant to attack from most
chemicals, with the notable exception of hydrofluoric acid. Its stability across a range of pH
values and in the presence of various organic solvents and pharmaceutical excipients is a
critical consideration for its use in drug formulations.

pH Stability

Expanded perlite is pH neutral, with a 10% slurry in distilled water typically exhibiting a pH
between 6.5 and 7.5.[1] The amorphous aluminosilicate structure can be susceptible to
degradation under strongly acidic or alkaline conditions, which may lead to the leaching of
constituent ions.
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Quantitative data on the degradation of expanded perlite as a function of pH is limited in

publicly available literature. However, studies on similar amorphous aluminosilicates suggest

that the dissolution rate is minimized in the neutral pH range and increases significantly at pH

values below 3 and above 10.

pH Condition Observation

Potential Impact

3 (St ly Acidic) Increased dissolution of
< rongly Acidic o !
aluminosilicate matrix.

Leaching of AR+, Na*, K* ions.
Potential for drug-excipient

interaction.

o ) ) Generally stable with minimal
3 - 9 (Acidic to slightly Alkaline) i
degradation.

Low risk of leaching and

interaction.

] Increased dissolution of silica
> 9 (Strongly Alkaline) awork
network.

Formation of silicates, potential
for gelation and changes in

physical properties.

Objective: To evaluate the structural integrity and leaching of ions from expanded perlite at

different pH values.

Materials:

Expanded perlite

Buffered solutions at pH 2, 4, 7, 9, and 12

Agitator/shaker

ICP-MS or ICP-OES for elemental analysis

SEM for morphological analysis

Procedure:

» Disperse a known mass (e.g., 1 g) of expanded perlite in a fixed volume (e.g., 200 mL) of

each buffered solution in separate, sealed containers.
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o Agitate the suspensions at a constant temperature (e.g., 25 °C or 40 °C for accelerated
testing) for a defined period (e.g., 7, 14, and 28 days).

e At each time point, withdraw an aliquot of the supernatant and filter it.

o Analyze the filtrate for the concentration of leached ions (Si, Al, Na, K) using ICP-MS or ICP-
OES.

 After the final time point, recover the solid perlite by filtration, wash with deionized water, and
dry.

o Examine the morphology of the treated perlite using SEM to assess any changes in the
surface structure.

Compatibility with Organic Solvents

The compatibility of expanded perlite with organic solvents is essential for its use in
formulations where such solvents are employed during manufacturing. Given its inert nature,
significant interactions are not expected with most common organic solvents.

Solvent Compatibility Observation

Alcohols (Methanol, Ethanol, ) No visible changes to the
Compatible ]

Isopropanol) material.

Ketones (Acetone, Methyl ) No visible changes to the
Compatible ]

Ethyl Ketone) material.

No visible changes to the

Esters (Ethyl Acetate) Compatible )
material.
Halogenated Solvents ) No visible changes to the
) Compatible ]
(Dichloromethane) material.
Hydrocarbons (Hexane, ) No visible changes to the
Compatible ]
Toluene) material.

Note: The compatibility is based on the general chemical inertness of silicates. Specific
guantitative data on degradation or leaching in these solvents is not readily available and would
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require experimental verification as outlined below.

Objective: To assess the physical and chemical stability of expanded perlite in the presence of
common organic solvents.

Materials:

o Expanded perlite

o Selected organic solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate)
e Sealed containers

e Shaker

e Analytical balance

e FTIR spectrometer

Procedure:

o Place a pre-weighed amount of expanded perlite into separate sealed containers for each
solvent.

» Add a sufficient volume of the respective solvent to completely immerse the perlite.

o Store the containers at ambient and elevated temperatures (e.g., 40 °C) for a specified
duration (e.g., 4 weeks).

o Periodically observe for any changes in the appearance of the perlite or the solvent.
o At the end of the study, filter the perlite, dry it, and re-weigh to check for any mass loss.
» Analyze the dried perlite using FTIR to detect any changes in its chemical structure.

¢ Analyze the solvent for any leached substances, if necessary.

Compatibility with Pharmaceutical Excipients
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Drug-excipient compatibility studies are a critical component of pre-formulation. While
expanded perlite is largely inert, its high surface area could potentially lead to surface
interactions with active pharmaceutical ingredients (APIs) or other excipients.

o Physical Adsorption: The porous nature of expanded perlite may lead to the physical
adsorption of APIs or other excipients onto its surface. This could potentially affect drug
release profiles.

o Surface Acidity/Basicity: Although neutral in slurry, the surface of silicates can possess acidic
or basic sites that could catalyze the degradation of sensitive APIs.

o Moisture Content: The inherent moisture in expanded perlite could be a factor in the stability
of moisture-sensitive drugs.

Objective: To screen for potential physical and chemical incompatibilities between expanded
perlite and an API.

Materials:

o Expanded perlite

» Active Pharmaceutical Ingredient (API)

o Other selected excipients (e.g., lactose, microcrystalline cellulose, magnesium stearate)
e DSC and TGA instruments

o HPLC with a stability-indicating method for the API

e FTIR spectrometer

e Climate chamber (e.g., 40 °C / 75% RH)

Procedure:

o Prepare binary mixtures of expanded perlite and the API, typically in a 1:1 ratio by weight.

e Prepare ternary mixtures including other common excipients.
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» Analyze the individual components and the mixtures by DSC, TGA, and FTIR to establish
baseline data.

» Store the mixtures under accelerated stability conditions (e.g., 40 °C / 75% RH) for a defined
period (e.g., 4 weeks).

e Analyze the stored mixtures at predetermined time points (e.g., 1, 2, and 4 weeks) using:

o DSC and TGA: To detect any changes in thermal behavior (e.g., appearance of new
peaks, shifts in melting points) that might indicate an interaction.

o FTIR: To identify any changes in the characteristic vibrational bands of the API or
excipients.

o HPLC: To quantify the API and detect the formation of any degradation products.

Mixture Preparation

Prepare binary (API + Perlite)
and ternary mixtures

Accelerated Stability Storage

Store at 40°C / 75% RH

for 4 weeks
Inltlal Analysis (T= Analy is at T=1, 2, 4 weeks
Y / Y Y \
DSC TGA ( FTIR } (HPLC) DSC —[ TGA j FTIR] HPLC

Evaluation
\ \ 4

|/ Compare T=0 and T=final data.\I
Assess compatibility.
N J

AN J/
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Caption: Workflow for drug-excipient compatibility screening.

Conclusion

Ensorb® (expanded perlite) is a thermally stable and generally chemically inert material. Its
high melting point and resistance to thermal degradation make it suitable for pharmaceutical
processes involving heat. It is stable in a neutral pH range and compatible with most common
organic solvents. However, its stability can be compromised in strongly acidic or alkaline
conditions. As with any excipient, thorough compatibility studies with the specific APl and other
components of a formulation are essential to ensure the stability and performance of the final
drug product. The experimental protocols and workflows provided in this guide offer a
framework for conducting such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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